
Technical Guide: Physical and Chemical
Properties of Sodium Carbonate Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695 Get Quote
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Introduction
Sodium carbonate (Na₂CO₃), an inorganic compound, is a salt of carbonic acid.[1] Also known

as soda ash or washing soda, it is a white, odorless, water-soluble salt that yields alkaline

solutions in water.[2] This technical guide provides an in-depth overview of the core physical

and chemical properties of sodium carbonate solutions, presenting quantitative data in

structured tables, detailing experimental protocols for property determination, and visualizing

key chemical processes. This document is intended to be a comprehensive resource for

researchers, scientists, and professionals in drug development who utilize sodium carbonate
solutions in their work.

Physical Properties
The physical properties of sodium carbonate solutions are critical parameters in many

scientific and industrial applications. These properties are primarily dependent on the

concentration of the solution and the temperature.

Data Summary
The following tables summarize the key physical properties of sodium carbonate solutions at

various concentrations and temperatures.

Table 1: Density of Aqueous Sodium Carbonate Solutions (g/cm³)[3]
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Conce
ntratio
n (%)

0°C 10°C 20°C 30°C 40°C 60°C 80°C 100°C

1 1.0109 1.0103 1.0086 1.0058 1.0022 0.9929 0.9814 0.9683

2 1.0219 1.0210 1.0190 1.0159 1.0122 1.0027 0.9910 0.9782

4 1.0439 1.0423 1.0398 1.0363 1.0323 1.0223 1.0105 0.9980

10 1.1088 1.1065 1.1032 1.0991 1.0945 1.0845 1.0732 1.0614

Table 2: Viscosity of Aqueous Sodium Carbonate Solutions at 23°C[4]

Concentration (mol/L) Viscosity (mPa·s)

0.5 ~1.2

1.0 ~1.5

1.5 ~2.0

2.0 ~2.7

2.3 (Saturated) ~3.5

Table 3: pH of Aqueous Sodium Carbonate Solutions at 25°C[5][6]

Concentration (g/L) pH

1 11.37

5 11.58

10 11.70

Table 4: Electrical Conductivity of Aqueous Sodium Carbonate Solutions at 25°C[7]
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Concentration (% by wt.) Conductivity (µS/cm)

19 103,000

Table 5: Boiling and Freezing Points of Aqueous Sodium Carbonate Solutions

Property Value Conditions

Boiling Point Decomposes above 400°C[8] Anhydrous

Freezing Point -3.6 °C[9]
34.1 g of Na₂CO₃ in 500.0 g of

water

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of sodium
carbonate solutions.

2.2.1 Density Determination
Principle: The density of a solution is determined by measuring the mass of a known volume of

the solution.

Methodology:

Apparatus: Pycnometer or a calibrated volumetric flask, analytical balance.

Procedure: a. Clean and dry the pycnometer and weigh it accurately (m₁). b. Fill the

pycnometer with the sodium carbonate solution, ensuring no air bubbles are trapped. c.

Place the pycnometer in a constant temperature bath until it reaches thermal equilibrium. d.

Adjust the volume of the solution to the calibration mark of the pycnometer. e. Wipe the

outside of the pycnometer dry and weigh it again (m₂). f. Empty and clean the pycnometer,

then fill it with distilled water and repeat steps c-e to determine the mass of water (m₃). g.

The density of the solution (ρ_solution) is calculated using the formula: ρ_solution = [(m₂ -

m₁) / (m₃ - m₁)] * ρ_water where ρ_water is the density of water at the experimental

temperature.
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2.2.2 Viscosity Measurement
Principle: Viscosity is a measure of a fluid's resistance to flow. It can be determined by

measuring the time it takes for a known volume of the fluid to flow through a capillary of known

dimensions.[1]

Methodology:

Apparatus: Ostwald or Ubbelohde viscometer, constant temperature bath, stopwatch.

Procedure: a. Clean and dry the viscometer. b. Pipette a known volume of the sodium
carbonate solution into the larger bulb of the viscometer. c. Place the viscometer in a

constant temperature bath until the solution reaches the desired temperature. d. Using a

pipette bulb, draw the solution up into the smaller bulb, above the upper calibration mark. e.

Release the suction and allow the solution to flow back down. f. Start the stopwatch when

the meniscus of the solution passes the upper calibration mark and stop it when it passes

the lower calibration mark. g. Record the flow time (t). h. The kinematic viscosity (ν) is

calculated using the formula: ν = C * t, where C is the viscometer constant. i. The dynamic

viscosity (η) is calculated as: η = ν * ρ, where ρ is the density of the solution.

2.2.3 pH Measurement
Principle: The pH of a solution is a measure of its acidity or alkalinity. It is determined using a

pH meter, which measures the potential difference between a pH electrode and a reference

electrode.

Methodology:

Apparatus: Calibrated pH meter with a glass electrode, beakers, standard buffer solutions

(pH 4, 7, and 10).

Procedure: a. Calibrate the pH meter using the standard buffer solutions according to the

manufacturer's instructions. b. Rinse the electrode with deionized water and gently blot it dry.

c. Immerse the electrode in the sodium carbonate solution. d. Allow the reading to stabilize

and record the pH value. e. Rinse the electrode with deionized water after the measurement.

2.2.4 Electrical Conductivity Measurement
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Principle: Electrical conductivity is a measure of a solution's ability to conduct an electric

current. It is determined by measuring the resistance of the solution between two electrodes.[4]

Methodology:

Apparatus: Conductivity meter with a conductivity cell, beakers, standard potassium chloride

(KCl) solution.

Procedure: a. Calibrate the conductivity meter using a standard KCl solution of known

conductivity. b. Rinse the conductivity cell with deionized water and then with the sodium
carbonate solution to be tested. c. Immerse the conductivity cell in the sodium carbonate
solution, ensuring the electrodes are fully submerged and there are no air bubbles. d. Allow

the reading to stabilize and record the electrical conductivity value. e. Rinse the cell with

deionized water after the measurement.

Chemical Properties
Sodium carbonate is a salt of a strong base (NaOH) and a weak acid (H₂CO₃), which dictates

its chemical behavior in aqueous solutions.

Hydrolysis
In an aqueous solution, sodium carbonate hydrolyzes to produce a basic solution. The

carbonate ion (CO₃²⁻) reacts with water to form bicarbonate ions (HCO₃⁻) and hydroxide ions

(OH⁻), leading to an increase in the pH of the solution.[10]

The overall hydrolysis reaction is: Na₂CO₃(s) + H₂O(l) ⇌ 2Na⁺(aq) + HCO₃⁻(aq) + OH⁻(aq)
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Click to download full resolution via product page

Caption: Hydrolysis of sodium carbonate in water.

Reaction with Acids
Sodium carbonate readily reacts with acids in a neutralization reaction to produce sodium

salts, water, and carbon dioxide gas.[10]

For example, with hydrochloric acid (HCl), the reaction is: Na₂CO₃(aq) + 2HCl(aq) →

2NaCl(aq) + H₂O(l) + CO₂(g)
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Caption: Reaction of sodium carbonate with acid.

Reaction with Metal Salts
Sodium carbonate can undergo double displacement reactions with certain metal salts to form

insoluble metal carbonates.

For example, with calcium chloride (CaCl₂), the reaction is: Na₂CO₃(aq) + CaCl₂(aq) →

CaCO₃(s) + 2NaCl(aq)

Conclusion
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This technical guide has provided a detailed overview of the essential physical and chemical

properties of sodium carbonate solutions. The tabulated quantitative data, comprehensive

experimental protocols, and visual representations of chemical reactions offer a valuable

resource for researchers, scientists, and drug development professionals. A thorough

understanding of these properties is crucial for the effective and safe application of sodium
carbonate solutions in various scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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